1-((4,6-Bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3-methoxyphenyl)urea

• IUPAC Name: 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C16H23N7O2/c1-22(2)14-19-13(20-15(21-14)23(3)4)10-17-16(24)18-11-7-6-8-12(9-11)25-5/h6-9H,10H2,1-5H3,(H2,17,18,24)
• InChI Key: LDABEXHCRHJXHA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)NC2=CC(=CC=C2)OC)N(C)C
• Molecular Formula: C16H23N7O2
• Molecular Weight: 345.40 g/mol

Description

1-((4,6-Bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3-methoxyphenyl)urea is a synthetic compound that has gained attention in scientific research due to its unique properties. This compound is commonly referred to as DMU-212 and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Derivatives

Research on derivatives of imidazo-sym-triazine highlights the versatility of triazine-based compounds in creating various derivatives through reactions with aryl isocyanates and arenesulfonyl chlorides. These derivatives demonstrate the potential for chemical modification and application in diverse fields, including materials science and pharmaceuticals (Dovlatyan, Eliazyan, Pivazyan, & Yengoyan, 2008). Another study on the synthesis of bi-functional melamine derivatives explores the modification of triazine structures for the development of new materials with specific properties, indicating the adaptability of triazine-based compounds for various applications (Matsukawa, Teshirogi, Sakamoto, & Tonami, 1980).

Chemical Properties and Applications

The study of herbicide movement in soil utilizing triazine derivatives showcases the environmental interactions and behavior of these compounds. This research provides insights into the environmental fate and transport of triazine-based herbicides, with implications for agricultural practices and environmental protection (Davidson & McDougal, 1973). Another study focusing on the synthesis of cyclic dipeptidyl ureas presents a new class of compounds that could have implications in the design of bioactive molecules or materials with specific functional properties (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

Innovative Materials Development

Research on fluorescent dyes with large Stokes shifts based on triazine derivatives highlights the potential for creating new materials for optical applications, including sensors, imaging, and information technology. This work illustrates the role of triazine compounds in developing materials with unique optical properties (Rihn, Retailleau, De Nicola, Ulrich, & Ziessel, 2012).